Cas no 2228884-90-8 (5-{7-oxabicyclo2.2.1heptan-2-yl}-1,3-oxazolidin-2-one)

5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,3-oxazolidin-2-one is a bicyclic heterocyclic compound featuring an oxazolidin-2-one moiety fused to a 7-oxabicyclo[2.2.1]heptane scaffold. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The rigid bicyclic framework enhances stereochemical control, while the oxazolidinone group offers functional versatility for further derivatization. Its stability and reactivity profile make it suitable for applications in asymmetric synthesis, catalysis, and the development of bioactive molecules. The compound’s well-defined geometry also facilitates studies in molecular recognition and supramolecular chemistry.
5-{7-oxabicyclo2.2.1heptan-2-yl}-1,3-oxazolidin-2-one structure
2228884-90-8 structure
Product Name:5-{7-oxabicyclo2.2.1heptan-2-yl}-1,3-oxazolidin-2-one
CAS No:2228884-90-8
MF:C9H13NO3
MW:183.204422712326
CID:6496362
PubChem ID:165614366
Update Time:2025-05-23

5-{7-oxabicyclo2.2.1heptan-2-yl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-{7-oxabicyclo2.2.1heptan-2-yl}-1,3-oxazolidin-2-one
    • 2228884-90-8
    • 5-{7-oxabicyclo[2.2.1]heptan-2-yl}-1,3-oxazolidin-2-one
    • EN300-1754132
    • Inchi: 1S/C9H13NO3/c11-9-10-4-8(13-9)6-3-5-1-2-7(6)12-5/h5-8H,1-4H2,(H,10,11)
    • InChI Key: XFXGLMHWLQXUTQ-UHFFFAOYSA-N
    • SMILES: O1C2CCC1C(C1CNC(=O)O1)C2

Computed Properties

  • Exact Mass: 183.08954328g/mol
  • Monoisotopic Mass: 183.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.6Ų

5-{7-oxabicyclo2.2.1heptan-2-yl}-1,3-oxazolidin-2-one Pricemore >>

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Additional information on 5-{7-oxabicyclo2.2.1heptan-2-yl}-1,3-oxazolidin-2-one

5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,3-oxazolidin-2-one: A Comprehensive Overview

The compound 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,3-oxazolidin-2-one, identified by the CAS number 2228884-90-8, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising potential in advanced materials and drug delivery systems.

The molecular structure of this compound is characterized by a bicyclic system, specifically a 7-Oxabicyclo[2.2.1]heptane framework, which is fused with a 1,3-oxazolidinone ring. This combination creates a rigid yet versatile structure that exhibits interesting physical and chemical properties. Recent studies have highlighted its ability to act as a building block for more complex molecules, particularly in the synthesis of bioactive compounds and advanced polymers.

One of the most notable aspects of this compound is its role in the development of self-healing materials. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly enhance the material's ability to recover from mechanical damage. This property is achieved through the dynamic covalent bonds within the molecule, which can re-form after being broken under stress. Such applications are particularly relevant in industries such as aerospace and automotive manufacturing, where durability and longevity are critical.

In addition to its structural applications, this compound has also shown promise in the field of drug delivery. Its unique properties allow for the creation of nanocarriers that can encapsulate and release therapeutic agents in a controlled manner. Recent studies have focused on optimizing its compatibility with biological systems, ensuring minimal toxicity while maximizing drug efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the bicyclic system through ring-closing reactions and subsequent functionalization to introduce the oxazolidinone moiety. Advances in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

Looking ahead, ongoing research is exploring the potential of this compound in creating stimuli-responsive materials. By incorporating responsive groups into its structure, scientists aim to develop materials that can adapt to environmental changes such as temperature or pH levels. Such innovations could revolutionize fields ranging from healthcare to environmental monitoring.

In conclusion, the compound 5-{7-Oxabicyclo[2.2.1]heptan-2-yl}-1,3-oxazolidin-2-one represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique structure and versatile properties make it an invaluable tool for researchers and industry professionals alike.

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